Cas no 648412-52-6 (2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester)

2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester structure
648412-52-6 structure
Product Name:2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester
CAS No:648412-52-6
MF:C8H8N2O2S
MW:196.226320266724
CID:415401
PubChem ID:45089369
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-amino-5-cyano-, ethyl ester
    • 2-Thiophenecarboxylicacid,4-amino-5-cyano-,ethylester(9CI)
    • ethyl 4-amino-5-cyanothiophene-2-carboxylate
    • Ethyl 4-amino-5-cyano-thiophene-2-carboxylate
    • DTXSID90666457
    • 648412-52-6
    • SCHEMBL3885696
    • Inchi: 1S/C8H8N2O2S/c1-2-12-8(11)6-3-5(10)7(4-9)13-6/h3H,2,10H2,1H3
    • InChI Key: IMHABOWBQYBHPV-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C=C1C(=O)OCC)N

Computed Properties

  • Exact Mass: 196.03100
  • Monoisotopic Mass: 196.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.35000
  • LogP: 1.95988

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